Cas no 1000507-39-0 (2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid)

• Product Name: 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid
• CAS No: 1000507-39-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6205791
• PubChem ID: 55266228
• Update Time: 2025-05-24

2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1000507-39-0
• EN300-8085613
• 2-(6-methoxy-2-methylpyridin-3-yl)acetic acid
• AKOS006310958
• 2-(6-methoxy-2-methylpyridin-3-yl)aceticacid
• 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid

• Inchi： 1S/C9H11NO3/c1-6-7(5-9(11)12)3-4-8(10-6)13-2/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： RYYPQKVWBRRIAJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CC(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid

Recent Advances in the Study of 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid (CAS: 1000507-39-0)

2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid (CAS: 1000507-39-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, biological activity, and therapeutic potential, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

The compound's structural features, including the methoxy and methyl substituents on the pyridine ring, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting specific biological pathways. Recent research has focused on optimizing the synthesis of 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery.

In terms of biological activity, preliminary studies suggest that 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid may exhibit anti-inflammatory and analgesic properties. These findings are based on in vitro and in vivo models, where the compound demonstrated the ability to modulate key inflammatory mediators. Researchers are particularly interested in its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with fewer side effects compared to existing therapies.

Another area of investigation is the compound's role in enzyme inhibition. Recent studies have shown that 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid can act as an inhibitor for certain enzymes involved in metabolic pathways, such as those related to lipid metabolism. This opens up possibilities for its use in treating metabolic disorders, including diabetes and obesity. The compound's mechanism of action is being elucidated through advanced techniques like X-ray crystallography and molecular docking studies.

Despite these promising findings, challenges remain in the development of 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through further preclinical and clinical studies. Researchers are also exploring structural modifications to enhance its efficacy and reduce adverse effects, which could lead to the development of more potent and selective derivatives.

In conclusion, 2-(6-Methoxy-2-methylpyridin-3-yl)acetic acid (CAS: 1000507-39-0) represents a promising candidate for drug development, with potential applications in inflammation, pain management, and metabolic diseases. Ongoing research aims to overcome current limitations and fully exploit its therapeutic potential. The compound's versatility and unique chemical properties make it a valuable subject of study in the ever-evolving field of chemical biology and pharmaceutical sciences.